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Compound of Interest

Compound Name: Ethyl malonyl chloride

Cat. No.: B057283

An In-depth Technical Guide to Ethyl Malonyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on ethyl malonyl chloride, a key
reagent in organic synthesis. It covers its chemical identity, physical properties, experimental
protocols for its preparation, and its role in synthetic pathways.

Chemical Identification

e Chemical Name: Ethyl Malonyl Chloride

o Synonyms: Ethyl (chloroformyl)acetate, Ethyl 3-chloro-3-oxopropionate, (Chloroformyl)acetic
Acid Ethyl Ester, 3-Chloro-3-oxopropionic Acid Ethyl Ester[1][2]

o CAS Number: 36239-09-5[1][2][3][4]

Physical and Chemical Properties

Ethyl malonyl chloride is a reactive acylating agent used in various chemical syntheses.[5] It
is a combustible, corrosive liquid that is sensitive to moisture.[1][6][7] Proper storage and
handling are crucial; it should be kept in a cool, dry, well-ventilated area in a tightly sealed
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container, often under an inert atmosphere like nitrogen or argon, and refrigerated at 2-8°C.[2]

[317]

Table 1: Physical and Chemical Properties of Ethyl Malonyl Chloride

Property Value Source(s)
Molecular Formula CsH7CIOs [3114]
Molecular Weight 150.56 g/mol [4]
Colorless to pale yellow/green
Appearance o [1][3][6]
liquid
Odor Pungent [3]
Boiling Point 79-80 °C @ 25 mmHg [6][8]
_ 1.176 - 1.196 g/mL @ 20-25
Density [6]
°C
Refractive Index n20/D 1.429 [2][6]18]

N Soluble in organic solvents;
Solubility ) ] [319]
reacts violently with water

Flash Point 64 °C (147.2 °F) - closed cup [2][6]

Storage Temperature 2-8°C [2]

Experimental Protocols: Synthesis of Ethyl Malonyl
Chloride

Ethyl malonyl chloride is typically synthesized from diethyl malonate via a three-step process.
[10] This procedure involves the formation of the monoester acid, followed by chlorination.

Workflow for the Synthesis of Ethyl Malonyl Chloride
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Step 1: Selective Saponification

Potassium Hydroxide
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Caption: A three-step workflow for synthesizing ethyl malonyl chloride.
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Methodology:
e Step 1: Selective Saponification of Diethyl Malonate[10]
o Objective: To convert the diester into its monopotassium salt.

o Procedure: Diethyl malonate is reacted with a stoichiometric amount of potassium
hydroxide in an alcoholic medium (e.g., ethanol). The reaction selectively saponifies one of
the ester groups. After the reaction, the mixture is cooled to precipitate the potassium ethyl
malonate salt. The salt is collected by filtration, washed, and dried.[10][11]

e Step 2: Hydrolysis of Potassium Ethyl Malonate[10]
o Obijective: To form the mono-acid, ethyl hydrogen malonate.

o Procedure: The prepared potassium ethyl malonate salt is dissolved in water and cooled in
an ice bath. Concentrated hydrochloric acid is added slowly while maintaining a low
temperature (below 10°C) to hydrolyze the salt.[10][11] This yields ethyl hydrogen
malonate (also known as monoethyl malonic acid or carbethoxy acetic acid).[10] The
product can be extracted from the aqueous layer using a suitable organic solvent like
ether.[11]

o Step 3: Chlorination of Ethyl Hydrogen Malonate[10]
o Objective: To convert the carboxylic acid group into an acid chloride.

o Procedure: Ethyl hydrogen malonate is reacted with a chlorinating agent, typically thionyl
chloride (SOCI2).[10] The reaction can be performed with or without a solvent such as
methylene chloride. The solvent-free approach has been shown to yield higher conversion
rates.[10] The reaction mixture is refluxed for approximately one hour at 40-45°C.[10] After
the reaction is complete, any solvent and excess thionyl chloride are removed, often by
distillation, to yield the final product, ethyl malonyl chloride.[10]

Applications in Synthesis

Ethyl malonyl chloride is a versatile building block in organic chemistry due to its reactive
acid chloride functional group.[3][5][12] It serves as a potent acylating agent.
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Logical Flow of Ethyl Malonyl Chloride in Acylation Reactions
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Caption: Role of ethyl malonyl chloride as an acylating agent with various nucleophiles.
Key applications include its use in the synthesis of:
» 3-pyrrolin-2-ones: Via amidation with propargylamines followed by cyclization.[5]

o 3,5-disubstituted 1,2,4-oxadiazole derivatives: These are valuable as potential
peptidomimetic building blocks.[5][12]

o Pharmaceutical and Agrochemical Intermediates: It serves as a crucial intermediate in
producing more complex molecules for these industries.[3]

Safety and Handling

Ethyl malonyl chloride is classified as a hazardous substance. It is corrosive and causes
severe skin burns and eye damage.[6][7][13] It reacts violently with water and is also
combustible.[7][9]
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Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing,
and eye/face protection (safety goggles and face shield).[7][13]

Handling: Use only in a well-ventilated area or under a chemical fume hood.[7] Keep away
from heat, sparks, open flames, and moisture.[7]

First Aid: In case of contact with eyes, rinse immediately and cautiously with plenty of water
for several minutes and seek immediate medical attention.[13] If on skin, remove
contaminated clothing and rinse skin with water.[13] If inhaled, move the person to fresh air
and call a poison center or doctor immediately.[13] If swallowed, rinse mouth but do NOT
induce vomiting.[7][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl malonyl chloride CAS number and physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057283#ethyl-malonyl-chloride-cas-number-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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